Cas no 151-83-7 (methohexital)

methohexital structure
Product Name:methohexital
methohexital Properties
Names and Identifiers
-
- methohexital
- Brevital
- Brietal
- Methhexital
- Methodrexitone
- Methohexiton
- methohexitone
- 1-Methyl-5-(1-methylpent-2-ynyl)-5-prop-2-enyl-hexahydropyrimidine-2,4,6-trione
- compound22451
- Compound 25398
- Methohexital solution
- Compound 22451
- N01AF01
- METHOHEXITAL CIV [USP-RS]
- CHEBI:102216
- Metohexital
- METHOHEXITAL (MART.)
- 5-hex-3-yn-2-yl-1-methyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
- EINECS 205-798-6
- Methohexital (Mixture of Diastereomers)
- DB00474
- Methohexitalum [INN-Latin]
- DL-1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+-)-
- 5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
- .alpha.-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
- METHOHEXITAL [USP MONOGRAPH]
- 5-allyl-5-(hex-3-yn-2-yl)-1-methylpyrimidine-2,4,6(1h,3h,5h)-trione
- Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-
- BM164664
- 1-methyl-5-(1-methyl-2-pentynyl)-5-allyl-barbituric acid
- Methohexital civ
- Methohexital (USP:INN:BAN)
- METHOHEXITAL [INN]
- 151-83-7
- DTXCID903287
- Methohexital (USP/INN)
- METHOHEXITAL [VANDF]
- C07844
- Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-, (.+/-.)-
- Metoesital
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (.+/-.)-
- Metohexital [INN-Spanish]
- DEA No. 2264
- Q851813
- 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-(prop-2-en-1-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
- GTPL7233
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+/-)-
- 5-Allyl-1-methyl-5-(1-methyl-pent-2-ynyl)-pyrimidine-2,4,6-trione
- A809228
- METHOHEXITAL [MI]
- (+-)-5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
- Methohexital [USP:INN:BAN]
- Metoesital [DCIT]
- Epitope ID:117125
- 5-(hex-3-yn-2-yl)-6-hydroxy-3-methyl-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
- Enallynymalum
- E5B8ND5IPE
- 2,4(3H,5H)-Pyrimidinedione, 6-hydroxy-3-methyl-5-(1-methyl-2-pentyn-1-yl)-5-(2-propen-1-yl)-
- Metohexital (INN-Spanish)
- 5-(hex-3-yn-2-yl)-1-methyl-5-(prop-2-en-1-yl)-1,3-diazinane-2,4,6-trione
- Methohexital 1.0 mg/ml in Methanol
- Enallynymall
- 5-Allyl-5-(3-hexyn-2-yl)-1-methylbarbituric acid
- NS00006329
- METHOHEXITAL [WHO-DD]
- CHEMBL7413
- alpha-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
- SCHEMBL80729
- Methohexital (Mixture of Diastereomers) (1mg/ml in Acetonitrile)
- 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-prop-2-en-1-ylpyrimidine-2,4,6(1H,3H,5H)-trione
- N05CA15
- Methohexitalum
- METHOHEXITAL (USP MONOGRAPH)
- METHOHEXITAL CIV (USP-RS)
- METHOHEXITAL [MART.]
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-
- D04985
- 18652-93-2
- NZXKDOXHBHYTKP-UHFFFAOYSA-N
- UNII-E5B8ND5IPE
- (+/-)-5-allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
- Methohexitalum (INN-Latin)
- DTXSID1023287
- DB-043117
-
- InChIKey: NZXKDOXHBHYTKP-UHFFFAOYSA-N
- Inchi: 1S/C14H18N2O3/c1-5-7-8-10(3)14(9-6-2)11(17)15-13(19)16(4)12(14)18/h6,10H,2,5,9H2,1,3-4H3,(H,15,17,19)
- SMILES: CCC#CC(C1(C(=O)NC(=O)N(C)C1=O)CC=C)C
Computed Properties
- Exact Mass: 262.13200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 262.131742
- Heavy Atom Count: 19
- Complexity: 497
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 66.5
Experimental Properties
- LogP: 1.57330
- PSA: 66.48000
- Refractive Index: 1.504
- Boiling Point: °Cat760mmHg
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
- Flash Point: °C
- FEMA: 2385
- Density: 1.113
methohexital Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1413000-500MG |
Methohexital |
151-83-7 | 500mg |
¥4386.81 | 2024-12-23 |
methohexital Related Literature
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Indrek Koppel,Mike Fainzilber Mol. Omics, 2018,14, 380-388
-
Mostafa Maghsoodi,Grace L. Lowry,Ian M. Smith,Samuel D. Snow Environ. Sci.: Water Res. Technol., 2022,8, 407-418
-
Da Han,Huwei Wang,Dengyun Zhai,Baohua Li Chem. Commun., 2019,55, 12555-12558
-
4. Front cover
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Gang Cui,Jae Hyun Yoo,Joung Su Lee,Jina Yoo,Jung Hee Uhm,Geun Sig Cha,Hakhyun Nam Analyst, 2001,126, 1399-1403
-
Paromita Kundu,E. A. Anumol,C. Nethravathi,N. Ravishankar Phys. Chem. Chem. Phys., 2011,13, 19256-19269
-
Md. Mahamudul Hasan Rumon,Stephen Don Sarkar,Md. Mosfeq Uddin,Md. Mahbub Alam,Sadia Nazneen Karobi,Aruna Ayfar,Md. Shafiul Azam,Chanchal Kumar Roy RSC Adv., 2022,12, 7453-7463
-
Kaylan H. McKelvie,Kevin B. Thurbide Anal. Methods, 2017,9, 1097-1104
-
Dan Cheng,Zhiwei Ren,Lijuan Guo,Cuihua Zhang RSC Adv., 2016,6, 428-438
-
Christina L. Wilson,Stephen L. Hayward RSC Adv., 2016,6, 34447-34457
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